Cas no 1290191-85-3 (Tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate)

Tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate is a chiral pyrrolidine derivative widely used as a key intermediate in pharmaceutical synthesis and asymmetric catalysis. Its stereochemically defined structure, featuring both (R) and (S) configurations at the 3- and 4-positions, ensures high enantioselectivity in the production of bioactive compounds. The tert-butyloxycarbonyl (Boc) protecting group enhances stability during synthetic processes while allowing selective deprotection under mild acidic conditions. This compound is particularly valuable in the synthesis of peptidomimetics and small-molecule therapeutics due to its rigid pyrrolidine scaffold and functional versatility. Its consistent purity and well-characterized properties make it a reliable choice for research and industrial applications requiring precise stereochemical control.

Tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate structure

1290191-85-3 structure

Product Name:Tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate

CAS No:1290191-85-3

MF:C₁₀H₂₀N₂O₂

MW:200.278002738953

MDL:MFCD27987078

CID:3164651

PubChem ID:57896451

Update Time:2025-06-08

Tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

- Tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate
- 1290191-85-3
- AKOS025290985
- (3R,4S)-1-Boc-3-amino-4-methylpyrrolidine
- AS-39733
- (3R,4S)-rel-tert-Butyl 3-amino-4-methylpyrrolidine-1-carboxylate
- (3R,4S)-tert-Butyl3-amino-4-methylpyrrolidine-1-carboxylate
- SCHEMBL1190616
- MFCD27987078
- CWB11330
- rac-tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate, trans
- (3R,4S)-tert-Butyl 3-amino-4-methylpyrrolidine-1-carboxylate
- EN300-6487189
- 1-Pyrrolidinecarboxylic acid, 3-amino-4-methyl-, 1,1-dimethylethyl ester, (3R,4S)-rel-
- 1152113-30-8
- CS-0038570
- MDL： MFCD27987078
- Inchi： 1S/C10H20N2O2/c1-7-5-12(6-8(7)11)9(13)14-10(2,3)4/h7-8H,5-6,11H2,1-4H3/t7-,8-/m0/s1
- InChI Key： DUBXUUPBIKNFEA-YUMQZZPRSA-N
- SMILES： O(C(C)(C)C)C(N1C[C@@H]([C@@H](C)C1)N)=O

Computed Properties

Exact Mass: 200.152477885g/mol
Monoisotopic Mass: 200.152477885g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 223
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 55.6Å²

Tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB455345-100 mg	tert-Butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate; .	1290191-85-3		100mg	€372.80	2023-04-22
abcr	AB455345-250 mg	tert-Butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate; .	1290191-85-3		250mg	€619.30	2023-04-22
abcr	AB455345-500 mg	tert-Butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate; .	1290191-85-3		500mg	€1,139.50	2023-04-22
Alichem	A109009762-250mg	Tert-butyl (3r,4s)-3-amino-4-methylpyrrolidine-1-carboxylate	1290191-85-3	95%	250mg	$818.10	2022-04-03
Alichem	A109009762-1g	Tert-butyl (3r,4s)-3-amino-4-methylpyrrolidine-1-carboxylate	1290191-85-3	95%	1g	$2,085.75	2022-04-03
eNovation Chemicals LLC	D585697-100mg	tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate	1290191-85-3	97%	100mg	$300	2024-05-23
eNovation Chemicals LLC	D585697-250MG	tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate	1290191-85-3	97%	250mg	$475	2024-05-23
eNovation Chemicals LLC	D585697-500MG	tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate	1290191-85-3	97%	500mg	$800	2024-05-23
eNovation Chemicals LLC	D585697-1G	tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate	1290191-85-3	97%	1g	$1195	2024-05-23
eNovation Chemicals LLC	D585697-5G	tert-butyl (3R,4S)-3-amino-4-methylpyrrolidine-1-carboxylate	1290191-85-3	97%	5g	$3595	2024-05-23